Cas no 2172251-35-1 (2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride)

2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride is a synthetic organic compound featuring a pyrazole core substituted with a carboxylate group and a tertiary carbon center. The hydrochloride salt form enhances its solubility and stability, making it suitable for various chemical and pharmaceutical applications. Its rigid molecular structure, conferred by the pyrazole ring, contributes to selective binding properties, which may be advantageous in medicinal chemistry for targeting specific receptors or enzymes. The compound’s well-defined synthetic route ensures high purity and reproducibility, critical for research and development purposes. Its versatility as an intermediate allows for further functionalization, supporting diverse synthetic pathways.
2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride structure
2172251-35-1 structure
Product Name:2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride
CAS No:2172251-35-1
MF:C8H13ClN2O2
MW:204.654021024704
CID:5460849
PubChem ID:132372542
Update Time:2025-06-09

2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride
    • 2-methyl-2-(1-methylpyrazol-3-yl)propanoic acid;hydrochloride
    • starbld0015270
    • Z3024739255
    • Inchi: 1S/C8H12N2O2.ClH/c1-8(2,7(11)12)6-4-5-10(3)9-6;/h4-5H,1-3H3,(H,11,12);1H
    • InChI Key: POVSPJSNSURZGP-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(C)(C)C1C=CN(C)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Topological Polar Surface Area: 55.1

2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride Pricemore >>

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Additional information on 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride

2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride (CAS No. 2172251-35-1): An Overview

2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride (CAS No. 2172251-35-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA-HCl, is a derivative of propanoic acid with a unique pyrazole moiety, which confers it with distinct chemical and biological properties. In this article, we will delve into the structure, synthesis, and potential applications of 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride, highlighting its significance in contemporary research.

The molecular structure of 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride is characterized by a central propanoic acid core with a substituted pyrazole ring. The presence of the pyrazole moiety, particularly the 1-methyl substitution, imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for various applications in pharmaceutical formulations.

Recent studies have explored the synthesis of 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride using different methodologies. One notable approach involves the condensation of 3-acetylpyrazole with acetone followed by methylation and subsequent acidification to form the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for industrial production. Another method involves the use of transition metal-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity.

The biological activity of 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride has been a subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In vitro assays have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, preliminary clinical trials have indicated that MMPA-HCl has a favorable safety profile and good bioavailability.

Beyond its anti-inflammatory properties, 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride has also shown potential as an antitumor agent. Research has revealed that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. This dual functionality as both an anti-inflammatory and antitumor agent makes it an attractive target for further investigation in drug discovery programs.

In the context of drug development, the pharmacokinetic properties of MMPA-HCl are crucial for its therapeutic efficacy. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life that allows for once-daily dosing regimens. These characteristics make it an ideal candidate for further clinical evaluation.

The safety profile of 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride is another important aspect to consider. Preclinical studies have demonstrated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for safe use in human patients.

In conclusion, 2-Methyl-2-(1-methyl-1H-pyrazol-3-yl)propanoic acid hydrochloride (CAS No. 2172251-35-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and antitumor therapies make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, MMPA-HCl is poised to play a significant role in the development of novel therapeutic agents.

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